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Compound of Interest

Compound Name: AZD-5991

Cat. No.: B1649328 Get Quote

This document provides crucial guidance for the safe handling, storage, and disposal of AZD-
5991, a potent and selective Mcl-1 inhibitor. The following procedures are designed to ensure

the safety of laboratory personnel and to maintain the integrity of the compound.

Personal Protective Equipment (PPE)
Given that AZD-5991 is a potent compound, appropriate personal protective equipment must

be worn at all times during handling. While a specific Safety Data Sheet (SDS) for AZD-5991 is

not publicly available, the following PPE is recommended based on standard laboratory

procedures for handling hazardous solid chemicals.

Item Specification

Gloves
Nitrile gloves, to be changed immediately if

contaminated.

Eye Protection Safety glasses with side shields or goggles.

Lab Coat

A standard laboratory coat. A disposable gown

is recommended for weighing and aliquoting the

solid compound.

Respiratory Protection

A fit-tested N95 respirator or higher should be

used when handling the powder outside of a

certified chemical fume hood to prevent

inhalation.
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Emergency Procedures
In the event of exposure or a spill, the following first aid measures should be taken immediately.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water.

Seek medical attention if irritation develops.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Spill

For small spills of the solid, carefully scoop the

material into a sealed container for disposal. For

solutions, absorb the spill with an inert material

and place it in a sealed container for disposal.

The spill area should be cleaned thoroughly. For

large spills, evacuate the area and contact the

institution's environmental health and safety

department.

Operational and Disposal Plans
Storage and Handling
Proper storage and handling are critical to maintain the stability and integrity of AZD-5991.
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Parameter Guideline

Storage of Solid Store at -20°C for long-term stability.

Storage of Solutions
Aliquot and store at -80°C. Avoid repeated

freeze-thaw cycles.

Handling of Solid

Weigh the compound in a chemical fume hood

or a ventilated balance enclosure to minimize

inhalation risk.

Solution Preparation Prepare solutions in a chemical fume hood.

Solubility Data
Solvent Solubility

DMSO ≥ 25 mg/mL

Note: For in vivo experiments, a common vehicle is a formulation of 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% saline.[1]

Disposal Plan
All waste containing AZD-5991, including empty containers, contaminated PPE, and unused

solutions, must be disposed of as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste Collect in a clearly labeled, sealed container.

Liquid Waste

Collect in a compatible, sealed, and clearly

labeled waste container. Do not mix with

incompatible waste streams.

Contaminated Materials

Dispose of items such as pipette tips, tubes, and

gloves in a designated hazardous waste

container.
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Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[2]

[3][4][5][6]

Experimental Workflow
The following diagram outlines the standard workflow for handling AZD-5991 from receipt to

disposal.
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Caption: Workflow for handling AZD-5991 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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